N-cyclopentyl-3-phenyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)propanamide

• IUPAC Name: N-cyclopentyl-3-phenyl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]propanamide
• InChI: InChI=1S/C20H24F3N3O/c21-20(22,23)18-12-13-25(24-18)14-15-26(17-8-4-5-9-17)19(27)11-10-16-6-2-1-3-7-16/h1-3,6-7,12-13,17H,4-5,8-11,14-15H2
• InChI Key: WZWBRTDMRNORMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N(CCN2C=CC(=N2)C(F)(F)F)C(=O)CCC3=CC=CC=C3
• Molecular Formula: C20H24F3N3O
• Molecular Weight: 379.4 g/mol

Description

N-cyclopentyl-3-phenyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C20H24F3N3O and its molecular weight is 379.427. The purity is usually 95%.
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Scientific Research Applications

Immunomodulating Activity

The synthesis and evaluation of compounds like N-cyclopentyl-3-phenyl-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)propanamide have shown promise in immunomodulating activity. Specifically, condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides were synthesized and found to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses in mice, indicating potential for immunomodulatory applications (Doria et al., 1991).

Anti-Inflammatory and Analgesic Effects

Novel derivatives synthesized from similar structures have shown potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds have been evaluated for their ability to inhibit inflammation and pain without causing significant tissue damage, suggesting their utility as therapeutic agents in conditions requiring anti-inflammatory and analgesic properties (Küçükgüzel et al., 2013).

Anticancer Activity

The design and synthesis of pyrazole derivatives have demonstrated significant inhibitory activity against topoisomerase IIα, a key enzyme involved in DNA replication and cell cycle progression. This activity suggests potential applications in the development of anticancer agents, as evidenced by certain compounds exhibiting superior cytotoxicity against cancer cell lines, indicating their potential as anticancer drugs (Alam et al., 2016).

Antimicrobial Agents

The development of novel pyrazole, isoxazole, and other heterocyclic derivatives bearing an aryl sulfonate moiety has been pursued for their antimicrobial and anti-inflammatory properties. These compounds have been prepared and evaluated for their anti-bacterial and antifungal activities, showing promise as antimicrobial agents (Kendre et al., 2015).